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Cat. No.: B147908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous calcium bromide (CaBr₂) is a hygroscopic salt increasingly utilized as an efficient

and versatile dehydrating agent in a variety of chemical reactions and purification processes.[1]

[2][3] Its strong affinity for water makes it a valuable tool for removing moisture from solvents

and reaction mixtures, thereby improving reaction yields, preventing side reactions, and

ensuring product purity.[1][2] These application notes provide detailed protocols and

quantitative data for the use of anhydrous calcium bromide in several key laboratory

applications, including the drying of organic solvents and its role as a catalyst and dehydrating

agent in organic synthesis.

Physicochemical Properties
Anhydrous calcium bromide is a white, crystalline solid with a high affinity for water.[1] Key

properties are summarized in the table below.
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Property Value

Molar Mass 199.89 g/mol

Melting Point 730 °C

Boiling Point 1935 °C

Solubility in Water 143 g/100 mL at 20 °C

Appearance White, hygroscopic powder

Source: Various chemical suppliers and literature.

Applications and Protocols
Drying of Organic Solvents
The removal of water from organic solvents is critical for many moisture-sensitive reactions.

Anhydrous calcium bromide can be used as an effective drying agent for a range of common

organic solvents.

Protocol for Drying Organic Solvents with Anhydrous Calcium Bromide:

Materials:

Anhydrous calcium bromide (powder or pellets)

Organic solvent to be dried

Inert atmosphere (e.g., nitrogen or argon), optional but recommended for highly sensitive

applications

Glassware (flask with a stopper or septum)

Filtration apparatus (funnel, filter paper) or a cannula for transfer

Procedure:
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Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under an inert

atmosphere if necessary.

Addition of Drying Agent: To the solvent to be dried, add anhydrous calcium bromide in a

proportion of 5-10% (w/v). For example, for 100 mL of solvent, add 5-10 g of anhydrous

calcium bromide.

Agitation: Swirl or stir the mixture for a period of 30 minutes to 2 hours at room temperature.

The duration will depend on the initial water content of the solvent and the desired level of

dryness. For solvents with high water content, a longer contact time may be required.

Observation: A key indicator of the drying process is the behavior of the calcium bromide. If

it clumps together, it is actively absorbing water. Add more anhydrous calcium bromide in

small portions until some of the powder remains free-flowing, indicating that the bulk of the

water has been absorbed.

Separation: Once the drying is complete, separate the solvent from the hydrated calcium
bromide. This can be achieved by:

Decantation: Carefully pour the solvent into a clean, dry flask, leaving the solid behind.

Filtration: Pass the solvent through a fluted filter paper into a clean, dry flask. For highly

moisture-sensitive applications, this should be done under an inert atmosphere.

Cannula Transfer: For the most stringent requirements, transfer the dry solvent via a

cannula to another flask under positive inert gas pressure.

Storage: Store the dried solvent over a small amount of fresh anhydrous calcium bromide
or molecular sieves to maintain its dryness.

Quantitative Data and Comparison:

While specific data for calcium bromide is not extensively published, its performance can be

compared to the chemically similar and commonly used drying agent, calcium chloride. The

following table summarizes the residual water content in various organic solvents after

treatment with different drying agents. This data can be used to estimate the expected efficacy

of calcium bromide.
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Solvent Drying Agent
Initial Water
Content (ppm)

Final Water
Content (ppm)

Dioxane Calcium Chloride - ~25

Toluene Calcium Chloride 225 Pre-drier

Benzene Calcium Chloride -
Capable of "super-

dry"

Source: Adapted from a study on the quantitative evaluation of the efficiency of several

desiccants.[4]

Logical Workflow for Solvent Drying:
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Figure 1: Workflow for drying organic solvents with anhydrous calcium bromide.

Catalyst and Dehydrating Agent in the Synthesis of
Dihydropyrimidones (Biginelli Reaction)
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Calcium bromide has been shown to be an effective catalyst for the one-pot synthesis of

dihydropyrimidones from an aldehyde, a β-ketoester, and urea or thiourea (the Biginelli

reaction). In this context, it not only acts as a Lewis acid catalyst but also likely serves as a

dehydrating agent, driving the reaction equilibrium towards the product.

Experimental Protocol:

Materials:

Aldehyde (e.g., benzaldehyde)

β-ketoester (e.g., ethyl acetoacetate)

Urea or thiourea

Anhydrous calcium bromide

Microwave synthesizer or conventional heating apparatus

Ethanol (for recrystallization)

Procedure:

Reactant Mixture: In a reaction vessel, combine the aldehyde (1 mmol), β-ketoester (1

mmol), urea (1.5 mmol), and a catalytic amount of anhydrous calcium bromide.

Reaction Conditions:

Microwave Irradiation: Place the reaction vessel in a microwave synthesizer and irradiate

at a suitable power level (e.g., 300W) for a short period (typically 2-5 minutes).

Conventional Heating: Alternatively, the mixture can be heated under reflux in a suitable

solvent (e.g., ethanol) for several hours.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: After completion of the reaction, cool the mixture to room temperature. Add cold

water to the reaction mixture to precipitate the crude product.
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Purification: Collect the solid product by filtration and recrystallize from ethanol to obtain the

pure dihydropyrimidinone.

Quantitative Data: Effect of Catalyst Loading on Yield

The amount of calcium bromide can significantly impact the reaction yield. The following table

demonstrates the optimization of catalyst loading for the synthesis of a dihydropyrimidinone.

Entry
Catalyst Loading
(mol%)

Reaction Time
(min)

Yield (%)

1 0 15 25

2 0.5 10 41

3 1 5 52

4 2 2 94

5 5 2 95

6 10 1.5 95

Reaction Conditions: Benzaldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea (1.5 mmol)

under microwave irradiation. Source: Adapted from a study on the synthesis of

dihydropyrimidones.

Signaling Pathway of the Biginelli Reaction Catalyzed by Calcium Bromide:
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Figure 2: Proposed catalytic cycle for the Biginelli reaction using calcium bromide.

Conclusion
Anhydrous calcium bromide is a cost-effective and efficient dehydrating agent for various

applications in the research and development laboratory. Its utility in drying organic solvents

and promoting water-sensitive reactions makes it a valuable addition to the chemist's toolkit.

The protocols and data presented here provide a foundation for the successful implementation

of calcium bromide in a range of synthetic and purification procedures. As with all laboratory

reagents, appropriate safety precautions should be taken when handling anhydrous calcium
bromide, including working in a well-ventilated area and wearing personal protective

equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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